2,4-dichloro-N-[5,6-dimethyl-1-(2-methylbenzyl)-1H-1,3-benzimidazol-4-yl]benzenesulfonamide

• IUPAC Name: 2,4-dichloro-N-[5,6-dimethyl-1-[(2-methylphenyl)methyl]benzimidazol-4-yl]benzenesulfonamide
• InChI: InChI=1S/C23H21Cl2N3O2S/c1-14-6-4-5-7-17(14)12-28-13-26-23-20(28)10-15(2)16(3)22(23)27-31(29,30)21-9-8-18(24)11-19(21)25/h4-11,13,27H,12H2,1-3H3
• InChI Key: LOVBKEGENXHCBS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1CN2C=NC3=C2C=C(C(=C3NS(=O)(=O)C4=C(C=C(C=C4)Cl)Cl)C)C
• Molecular Formula: C23H21Cl2N3O2S
• Molecular Weight: 474.4 g/mol
• CAS No.: 338954-84-0

Description

2,4-dichloro-N-[5,6-dimethyl-1-(2-methylbenzyl)-1H-1,3-benzimidazol-4-yl]benzenesulfonamide is a useful research compound. Its molecular formula is C23H21Cl2N3O2S and its molecular weight is 474.4. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Mechanism of Action

Target of Action

The primary targets of the compound are yet to be identified. Benzimidazoles, a class of compounds to which this molecule belongs, are known to interact with a variety of biological targets . .

Mode of Action

The mode of action of this compound is not well-documented. As a benzimidazole derivative, it may share some of the properties of other compounds in this class. Benzimidazoles typically work by binding to the active site of enzymes or other proteins, disrupting their function . The exact mechanism for this compound, however, remains to be elucidated.